2-(benzyloxy)-N-((5-cyclopropylpyridin-3-yl)methyl)acetamide

• IUPAC Name: N-[(5-cyclopropylpyridin-3-yl)methyl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C18H20N2O2/c21-18(13-22-12-14-4-2-1-3-5-14)20-10-15-8-17(11-19-9-15)16-6-7-16/h1-5,8-9,11,16H,6-7,10,12-13H2,(H,20,21)
• InChI Key: VVIZQECBJHRLBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)COCC3=CC=CC=C3
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

2-(benzyloxy)-N-((5-cyclopropylpyridin-3-yl)methyl)acetamide, also known as BCPMA, is a chemical compound that has been studied for its potential use in scientific research. BCPMA is a small molecule that has been synthesized using various methods and has been found to have several interesting properties. In

Scientific Research Applications

Corrosion Inhibition

Compounds similar to 2-(benzyloxy)-N-((5-cyclopropylpyridin-3-yl)methyl)acetamide have been synthesized for their corrosion inhibition properties. For instance, 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives were synthesized and tested for their corrosion prevention efficiencies in acidic and oil medium environments, showing promising inhibition efficiencies (Yıldırım & Çetin, 2008).

Pharmaceutical Intermediate Production

The compound 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide has been identified as a beneficial intermediate for producing pharmaceutically effective compounds, indicating the potential utility of related acetamide compounds in drug synthesis (Fort, 2002).

Synthesis of Novel Compounds

Research has been conducted on the regioselective synthesis of novel compounds, such as 2- and 4-formylpyrido[2,1-b]benzoxazoles, utilizing related acetamide compounds as intermediates. This showcases the compound's utility in the creation of novel organic molecules with potential applications in various fields (Li et al., 2009).

Anticancer and Antimicrobial Agents

Novel 2-(3-(2-(1,3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-phenylthiazolidin-5-yl) acetic acid derivatives have been synthesized and evaluated for their anti-inflammatory activity, with further studies on ulcerogenic toxicity. These studies illustrate the potential of related compounds in developing therapeutic agents (Nikalje et al., 2015).

Synthesis of Heterocycles

The interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic benzoxazasiloles, demonstrating the compound's role in synthesizing heterocycles with potential applications in materials science (Lazareva et al., 2017).